Cas no 1261910-94-4 (3-Methyl-5-(3-nitrophenyl)phenol)

• Product Name: 3-Methyl-5-(3-nitrophenyl)phenol
• CAS No: 1261910-94-4
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD18313244
• CID: 2762923
• PubChem ID: 53218937
• Update Time: 2025-05-28

3-Methyl-5-(3-nitrophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID40683831
• MFCD18313244
• 5-Methyl-3'-nitro[1,1'-biphenyl]-3-ol
• 1261910-94-4
• 3-METHYL-5-(3-NITROPHENYL)PHENOL
• 3-Methyl-5-(3-nitrophenyl)phenol, 95%
• 3-Methyl-5-(3-nitrophenyl)phenol

• MDL： MFCD18313244
• Inchi： 1S/C13H11NO3/c1-9-5-11(8-13(15)6-9)10-3-2-4-12(7-10)14(16)17/h2-8,15H,1H3
• InChI Key： GZASDENAZDEXEL-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=C(C=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.07389321Da
• Monoisotopic Mass: 229.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Methyl-5-(3-nitrophenyl)phenol

Comprehensive Overview of 3-Methyl-5-(3-nitrophenyl)phenol (CAS No. 1261910-94-4): Properties, Applications, and Industry Relevance

3-Methyl-5-(3-nitrophenyl)phenol (CAS No. 1261910-94-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. This nitrophenyl-substituted phenol derivative exhibits unique structural features, combining a methyl group and a nitrophenyl moiety on a phenolic backbone. Its molecular formula C₁₃H₁₁NO₃ and molecular weight of 229.23 g/mol make it a versatile intermediate for synthesizing complex molecules. Researchers frequently search for "3-Methyl-5-(3-nitrophenyl)phenol synthesis" or "CAS 1261910-94-4 applications," reflecting growing interest in its potential uses.

The compound's aromatic nitro group and phenolic hydroxyl functionality enable diverse chemical transformations, particularly in developing photoactive materials and pharmaceutical intermediates. Recent studies highlight its relevance in designing organic electronic components, where researchers investigate its "electron-withdrawing properties" for OLED materials. The nitrophenyl group contributes to interesting optical characteristics, making it valuable for "fluorescent probe development"—a trending topic in biochemical sensing technologies.

From a synthetic chemistry perspective, 3-Methyl-5-(3-nitrophenyl)phenol serves as a crucial building block for heterocyclic compounds. Its methyl group at the 3-position influences steric effects during coupling reactions, a detail often queried as "steric effects in nitrophenyl phenols." The compound's melting point (typically 145-148°C) and solubility profile (soluble in polar organic solvents) make it practical for laboratory applications. Current research explores its potential in "metal-organic frameworks" (MOFs), aligning with the surge in nanotechnology inquiries.

Quality specifications for CAS 1261910-94-4 typically require ≥95% purity (HPLC), with special attention to nitro group stability during storage. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterization—methods frequently searched alongside "3-Methyl-5-(3-nitrophenyl)phenol analysis." The compound's stability under various pH conditions (particularly its phenolic proton behavior) remains a subject of ongoing investigation in material degradation studies.

Environmental and safety considerations for 3-Methyl-5-(3-nitrophenyl)phenol follow standard laboratory protocols for nitroaromatic compounds. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) is recommended—a precaution often overlooked in searches for "nitrophenol safety." The compound's biodegradation pathways are being studied in context with emerging "green chemistry" initiatives, particularly regarding aromatic nitro group reduction mechanisms.

Market trends indicate growing demand for CAS 1261910-94-4 from specialty chemical suppliers, with applications expanding into agrochemical research and dye intermediates. Patent analyses reveal its incorporation in "photoresist compositions" for electronics manufacturing—an area experiencing rapid growth. The compound's structure-activity relationships continue to interest medicinal chemists, particularly in modifying its nitro group for potential bioactive molecules.

Future research directions for 3-Methyl-5-(3-nitrophenyl)phenol may explore its catalytic applications or polymeric derivatives, addressing current industry needs for high-performance materials. Its combination of electron-deficient (nitrophenyl) and electron-rich (phenolic) regions creates unique opportunities in molecular electronics design—a field generating substantial academic and commercial interest worldwide.